Cas no 1040675-00-0 (1-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione)

• Product Name: 1-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione
• CAS No: 1040675-00-0
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 5941050
• PubChem ID: 27377694
• Update Time: 2025-07-14

1-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione
• SR-01000922457-1
• VU0642854-1
• AKOS024507999
• F5381-0017
• SR-01000922457
• 1-(2-((4-phenethylpiperazin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione
• 1-[2-[4-(2-phenylethyl)piperazin-1-yl]sulfonylethyl]piperidine-2,6-dione
• 1040675-00-0

• Inchi： 1S/C19H27N3O4S/c23-18-7-4-8-19(24)22(18)15-16-27(25,26)21-13-11-20(12-14-21)10-9-17-5-2-1-3-6-17/h1-3,5-6H,4,7-16H2
• InChI Key： BXSPWESDZLIZNM-UHFFFAOYSA-N
• SMILES： S(CCN1C(CCCC1=O)=O)(N1CCN(CCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.17222752g/mol
• Monoisotopic Mass: 393.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(2-{[4-(2-phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione

1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione: A Comprehensive Overview

1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione (CAS No. 1040675-00-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its CAS number 1040675-00-0, is characterized by its unique structural features, which include a piperidine ring, a sulfonyl group, and a phenylethyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione is particularly noteworthy for its ability to interact with specific biological targets. The piperidine ring, a common motif in many bioactive compounds, provides structural rigidity and enhances the compound's ability to bind to protein targets. The sulfonyl group, known for its polar and hydrophilic properties, can improve the solubility and bioavailability of the molecule. Additionally, the phenylethyl substituent adds a hydrophobic character that can influence the compound's pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of 1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preliminary data suggest that this compound may exhibit SSRI-like activity, making it a promising candidate for further investigation in this therapeutic area.

In addition to its potential as an SSRI, 1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione has been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disease. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as an anti-inflammatory agent in the treatment of various inflammatory conditions.

The pharmacokinetic properties of 1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for development as an orally administered drug. Additionally, its low toxicity profile in preclinical studies further supports its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione in various therapeutic indications. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed information on its efficacy and optimal dosing regimens.

In conclusion, 1-(2-{[4-(2-Phenylethyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione (CAS No. 1040675-00-0) is a promising compound with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.